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For Researchers, Scientists, and Drug Development Professionals

TYRA-200 is an investigational, orally bioavailable inhibitor of the Fibroblast Growth Factor

Receptor (FGFR) types 1, 2, and 3.[1] Developed by Tyra Biosciences, this potent, covalent

inhibitor is designed to target activating FGFR2 gene alterations and overcome resistance

mutations that emerge during treatment with other FGFR inhibitors.[2][3][4] This guide provides

a comparative analysis of TYRA-200's cross-reactivity with other kinases, supported by

available preclinical data.

Kinase Inhibition Profile
TYRA-200 has demonstrated high selectivity for the FGFR1/2/3 isoforms, with significantly less

activity against FGFR4 and other kinases identified in preliminary screens. The following table

summarizes the half-maximal inhibitory concentration (IC50) values of TYRA-200 against a

selection of kinases.
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Kinase
Target

Enzymatic
IC50 (nM)

Fold
Selectivity
vs. FGFR2

Cellular
IC50 (nM)

Cell Line Notes

FGFR1 1.8 3.8x 17.2 Ba/F3 Wild-Type

FGFR2 0.47 1.0x 8.4 Ba/F3 Wild-Type

FGFR2

(N550K)
0.53 1.1x 11 AN3CA

Molecular

Brake

Mutation

FGFR2

(V565F)
0.15 0.3x 3.0 - 27 Ba/F3

Gatekeeper

Mutation

FGFR2

(K660N)
- - 3.0 - 27 Ba/F3

Resistance

Mutation

FGFR3 0.66 1.4x 1.2 Ba/F3 Wild-Type

FGFR4 30.5 65x 151.6 Ba/F3 -

GSK3α 35.6 76x - -
Off-target

kinase

Data sourced from preclinical studies and investor presentations. It is important to note that this

is not a head-to-head comparison and caution should be exercised when comparing data

across different studies.

Signaling Pathway and Experimental Workflow
The diagrams below illustrate the FGFR signaling pathway targeted by TYRA-200 and a

general workflow for assessing kinase inhibitor selectivity.
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Caption: Simplified FGFR signaling pathway inhibited by TYRA-200.
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Caption: General experimental workflow for kinase inhibitor profiling.

Experimental Protocols
The following are summaries of methodologies used to generate the kinase inhibition data for

TYRA-200.

Biochemical Kinase Inhibition Assay (HotSpot™ Assay)
This assay is used to measure the direct inhibitory effect of a compound on the enzymatic

activity of a purified kinase. The data for TYRA-200's enzymatic IC50 values were generated at

Reaction Biology Corp using a similar method.

Protocol Outline:

Reaction Mixture Preparation: A base reaction buffer is prepared containing 20 mM Hepes

(pH 7.5), 10 mM MgCl2, 1 mM EGTA, 0.01% Brij35, 0.02 mg/ml BSA, 0.1 mM Na3VO4, 2

mM DTT, and 1% DMSO.
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Compound Delivery: The test compound (e.g., TYRA-200) is delivered in 100% DMSO to the

kinase reaction mixture.

Incubation: The mixture is incubated for 20 minutes at room temperature to allow for

compound binding to the kinase.

Reaction Initiation: The kinase reaction is initiated by the addition of 33P-ATP. The reaction is

allowed to proceed for 2 hours at room temperature.

Detection: Kinase activity is detected by the P81 filter-binding method, which captures the

radiolabeled phosphate transferred to the substrate.

Cellular Viability Assay (CellTiter-Glo® 2.0 Assay)
This assay determines the number of viable cells in culture by quantifying ATP, which is an

indicator of metabolically active cells. This method was used to determine the cellular IC50

values of TYRA-200.

Protocol Outline:

Cell Plating: Cells are seeded in a multi-well plate and allowed to attach overnight.

Compound Treatment: The test compound is added to the wells at various concentrations,

and the cells are incubated for a specified period (e.g., 72-120 hours).

Reagent Equilibration: The plate and its contents, along with the CellTiter-Glo® 2.0 Reagent,

are equilibrated to room temperature for approximately 30 minutes.

Reagent Addition: A volume of CellTiter-Glo® 2.0 Reagent equal to the volume of cell culture

medium is added to each well.

Cell Lysis and Signal Stabilization: The plate is mixed on an orbital shaker for 2 minutes to

induce cell lysis, followed by a 10-minute incubation at room temperature to stabilize the

luminescent signal.

Luminescence Measurement: The luminescence, which is proportional to the amount of ATP

and thus the number of viable cells, is recorded using a luminometer.
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Conclusion
The available data indicates that TYRA-200 is a potent and selective inhibitor of FGFR1,

FGFR2, and FGFR3, including clinically relevant resistance mutations. Its selectivity against

FGFR4 and other kinases such as GSK3α suggests a favorable cross-reactivity profile.

However, a comprehensive assessment of its interaction with the entire human kinome would

require further investigation and disclosure of broader screening results. The methodologies

outlined provide a standardized framework for the continued evaluation of TYRA-200 and other

kinase inhibitors in development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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